Cas no 2172507-16-1 (1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol)

• Product Name: 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol
• CAS No: 2172507-16-1
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5896931
• PubChem ID: 165598033
• Update Time: 2025-07-09

1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol
• 2172507-16-1
• EN300-1646410

• Inchi： 1S/C13H25NO2/c1-11(2)3-5-13(15,6-4-11)12(14)7-9-16-10-8-12/h15H,3-10,14H2,1-2H3
• InChI Key： KZHFEIMCQFVSGP-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)CC1)C1(CCOCC1)N

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol

Comprehensive Guide to 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2172507-16-1): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2172507-16-1) has emerged as a compound of significant interest. This unique molecule, characterized by its aminooxane and dimethylcyclohexanol moieties, offers a wide range of potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its properties, driven by the demand for novel chemical entities that can address modern challenges in drug discovery and sustainable chemistry.

The structural complexity of 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol makes it a fascinating subject for study. The presence of both amino and hydroxyl functional groups within a cyclohexane framework suggests potential for hydrogen bonding and chiral interactions, which are crucial in biological systems. Recent studies have highlighted its potential as a building block for pharmaceutical intermediates, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory agents.

From a synthetic chemistry perspective, 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol presents interesting challenges and opportunities. The 4,4-dimethylcyclohexanol moiety provides steric hindrance that can influence reaction pathways, while the aminooxane component offers sites for further functionalization. These characteristics make it valuable for asymmetric synthesis and the creation of chiral catalysts, addressing the growing need for enantioselective compounds in modern medicine.

The pharmaceutical industry has shown particular interest in CAS 2172507-16-1 due to its potential in drug discovery. With the increasing focus on personalized medicine and targeted therapies, compounds with well-defined stereochemistry like 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol are becoming increasingly valuable. Its structural features suggest possible applications in developing neurological disorder treatments and pain management medications, areas that are currently receiving substantial research attention.

Beyond pharmaceuticals, 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol shows promise in material science applications. The combination of rigid cyclohexane rings and flexible oxane components could lead to novel polymers with unique mechanical properties. Researchers are investigating its potential in creating high-performance materials for various industrial applications, particularly where thermal stability and chemical resistance are required.

The synthesis and characterization of 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol continue to be active areas of research. Modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully understand its structural properties. These studies are crucial for establishing reliable quality control methods and ensuring the compound's purity for various applications.

From a commercial perspective, the market for CAS 2172507-16-1 is developing alongside its research applications. Chemical suppliers and custom synthesis providers are increasingly listing this compound in their catalogs, responding to growing demand from pharmaceutical and academic research institutions. The pricing and availability of 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol vary depending on purity levels and quantities, with milligram-scale research samples typically commanding premium prices.

Environmental and safety considerations for 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol are currently under investigation. While preliminary data suggests it has favorable environmental persistence characteristics compared to some traditional chemical building blocks, comprehensive ecotoxicological studies are needed. This aligns with the chemical industry's growing emphasis on green chemistry principles and sustainable synthesis methods.

The future research directions for 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol are likely to focus on expanding its applications in medicinal chemistry and exploring its potential in catalysis. With the pharmaceutical industry's continued interest in novel heterocyclic compounds, this molecule's unique combination of structural features positions it as a promising candidate for further development. Additionally, its potential role in chiral resolution processes may open new avenues in asymmetric synthesis.

For researchers working with CAS 2172507-16-1, proper storage conditions and handling procedures are essential to maintain compound integrity. Standard recommendations include storage in cool, dry environments under inert atmosphere when appropriate, particularly for long-term preservation. These precautions help maintain the compound's stability and ensure reliable experimental results.

The intellectual property landscape surrounding 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol is evolving as its applications become more apparent. Several patents have emerged covering its synthesis methods and potential uses, particularly in pharmaceutical compositions. This patent activity reflects the compound's perceived value and the competitive nature of research in this chemical space.

Analytical method development for 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol remains an important area of focus. Researchers are working to establish robust HPLC methods and chromatographic separation techniques to ensure accurate quantification and purity assessment. These methods are particularly important for pharmaceutical applications where stringent quality standards must be met.

In conclusion, 1-(4-aminooxan-4-yl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2172507-16-1) represents an exciting compound at the intersection of medicinal chemistry and material science. Its unique structural features and versatile reactivity profile make it a valuable building block for numerous applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing contemporary challenges across multiple scientific disciplines.